Cas no 98644-24-7 (Zedoarondiol)

• Product Name: Zedoarondiol
• CAS No: 98644-24-7
• MF: C₁₅H₂₄O₃
• MW: 252.349265098572
• CID: 816294
• PubChem ID: 24834047
• Update Time: 2025-10-29

Zedoarondiol Chemical and Physical Properties

Names and Identifiers

• 6(1H)-Azulenone,octahydro-1,4-dihydroxy-1,4-dimethyl-7-(1-methylethylidene)-, (1R,3aR,4S,8aS)-
• Zedoarondiol
• (1R,3aR,4S,8aS)-Octahydro-1,4-dihydroxy-1,4-dimethyl-7-(1-methylethylidene)-6(1H)-azulenone
• 6(1H)-Azulenone, octahydro-1,4-dihydroxy-1,4-dimethyl-7-(1-methylethylidene)-, (1R,3aR,4S,8aS)-
• 98644-24-7
• (3R,3aS,8S,8aR)-3,8-dihydroxy-3,8-dimethyl-5-propan-2-ylidene-1,2,3a,4,7,8a-hexahydroazulen-6-one
• BDBM50429859
• 2758Q22LPQ
• AKOS040760767
• HY-122915
• CHEMBL2332880
• (1R,3aR,4S,8aS)-1,4-dihydroxy-1,4-dimethyl-7-(propan-2-ylidene)-decahydroazulen-6-one
• DTXSID501317851
• CS-0090428
• 6(1H)-Azulenone, octahydro-1,4-dihydroxy-1,4-dimethyl-7-(1-methylethylidene)-, [1R-(1alpha,3aalpha,4beta,8abeta)]-
• 4,10-Epizedoarondiol
• CHEBI:183414
• 108887-68-9
• 1,4-dihydroxy-1,4-dimethyl-7-(propan-2-ylidene)-decahydroazulen-6-one
• NCGC00385577-02
• 3,8-dihydroxy-3,8-dimethyl-5-propan-2-ylidene-1,2,3a,4,7,8a-hexahydroazulen-6-one
• (3R,3aR,8S,8aS)-3,8-dihydroxy-3,8-dimethyl-5-propan-2-ylidene-1,2,3a,4,7,8a-hexahydroazulen-6-one
• ent-Isozedoaronediol
• E87113
• phaeocaulisin E
• (1R,3aR,4S,8aS)-1,4-dihydroxy-1,4-dimethyl-7-(propan-2-ylidene)-hexahydroazulen-6-one

• Inchi： 1S/C15H24O3/c1-9(2)10-7-12-11(5-6-14(12,3)17)15(4,18)8-13(10)16/h11-12,17-18H,5-8H2,1-4H3/t11-,12+,14-,15+/m1/s1
• InChI Key： TXIKNNOOLCGADE-OSRDXIQISA-N
• SMILES： O[C@]1(C)CC[C@H]2[C@](C)(CC(/C(=C(\C)/C)/C[C@@H]21)=O)O

Computed Properties

• Exact Mass: 252.173
• Monoisotopic Mass: 252.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 1.6

Experimental Properties

• Color/Form: Cryst.
• Density: 1.108±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 396.8±42.0 °C at 760 mmHg
• Flash Point: 207.9±24.4 °C
• Solubility: Slightly soluble (4.5 g/l) (25 º C),
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Zedoarondiol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes
• Sesquiterpenoids

Additional information on Zedoarondiol

Professional Introduction to Zedoarondiol (CAS No. 98644-24-7)

Zedoarondiol, a naturally occurring phytochemical, is a derivative of zedoary essential oil, which has been widely studied for its potential pharmacological properties. With a CAS number of 98644-24-7, this compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural characteristics and biological activities.

The chemical structure of Zedoarondiol consists of two dihydroxy flavonoids, which contribute to its remarkable antioxidant and anti-inflammatory properties. Recent studies have highlighted its role in modulating various cellular pathways, making it a promising candidate for the development of novel therapeutic agents. Specifically, research has demonstrated that Zedoarondiol can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby exhibiting significant potential in the management of chronic inflammatory diseases.

In addition to its anti-inflammatory effects, Zedoarondiol has shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and enhancing oxidative stress. These findings have prompted further investigation into its mechanisms of action and potential applications in oncology. The compound's ability to selectively target cancer cells while sparing healthy tissues makes it an attractive option for developing targeted therapies.

The pharmacokinetic profile of Zedoarondiol is another area of active interest. Studies have revealed that it exhibits good oral bioavailability and can be effectively metabolized by the liver. This suggests that it may be suitable for oral administration, which would enhance patient compliance and reduce dosing frequency. Furthermore, its stability under various physiological conditions makes it a stable candidate for formulation into drug products.

From a synthetic chemistry perspective, the preparation of Zedoarondiol involves complex multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and enzymatic modification, have been employed to optimize yield and purity. These advancements in synthetic chemistry have not only improved the accessibility of Zedoarondiol but also paved the way for the development of analogs with enhanced biological activity.

The role of Zedoarondiol in traditional medicine cannot be overstated. For centuries, zedoary has been used in Ayurvedic and traditional Chinese medicine for its therapeutic benefits. Modern scientific research has begun to validate these traditional uses by elucidating the molecular mechanisms through which Zedoarondiol exerts its effects. This integration of traditional knowledge with contemporary scientific inquiry underscores the importance of natural products in drug discovery.

Future directions in the study of Zedoarondiol include exploring its potential as a lead compound for drug development. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate preclinical findings into clinical trials. Additionally, investigating the compound's interactions with other drugs and its potential side effects will be crucial for ensuring its safe and effective use in therapeutic settings.

The environmental sustainability of cultivating plants rich in Zedoarondiol, such as Curcuma zedoaria, is also a growing concern. Sustainable farming practices that minimize environmental impact while maximizing yield will be vital for ensuring a steady supply of this valuable compound. Such practices include organic farming methods and agroforestry systems that promote biodiversity and soil health.

In conclusion, Zedoarondiol (CAS No. 98644-24-7) represents a significant advancement in natural product-based drug discovery. Its multifaceted biological activities, coupled with its favorable pharmacokinetic properties, make it a compelling candidate for further clinical investigation. As research continues to uncover new insights into its mechanisms of action, Zedoarondiol holds great promise for addressing some of the most pressing challenges in modern medicine.